Telisatin B
Overview
Description
Telisatin B is a natural product found in Telitoxicum peruvianum with data available.
Scientific Research Applications
Telomerase Inhibition in Multiple Myeloma
Telisatin B has been evaluated for its efficacy in treating multiple myeloma. A study found that Telisatin B, as an intramolecular G-quadruplex intercalating drug with specificity for telomeric sequences, could inhibit telomerase activity, reduce telomere length, and induce apoptotic cell death in myeloma cells. This indicates its potential as a therapeutic agent in multiple myeloma therapy (Shammas et al., 2004).
Telisatin B in Synthesis Studies
Research on Telisatin B also includes studies on its synthesis. A study detailed the total syntheses of Telisatin A, Telisatin B, and Lettowianthine, demonstrating the chemical processes involved in creating these compounds (Nimgirawath & Udomputtimekakul, 2009).
G-Quadruplex Ligand and Telomerase Activity
Another study highlighted that Telisatin B, as a G-quadruplex ligand, could inhibit POT1 binding to telomeric sequences in vitro. This study indicated its potential role in telomere dysfunction in cancer cells, suggesting further avenues for research in cancer therapy (Gomez et al., 2006).
properties
Product Name |
Telisatin B |
|---|---|
Molecular Formula |
C21H17NO5 |
Molecular Weight |
363.4 g/mol |
IUPAC Name |
15,16,17-trimethoxy-11-azapentacyclo[9.6.2.02,7.08,19.014,18]nonadeca-1(17),2,4,6,8(19),14(18),15-heptaene-9,10-dione |
InChI |
InChI=1S/C21H17NO5/c1-25-18-12-8-9-22-16-13(12)14(19(26-2)20(18)27-3)10-6-4-5-7-11(10)15(16)17(23)21(22)24/h4-7H,8-9H2,1-3H3 |
InChI Key |
XRJWTZKWDOJRMS-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=C2C3=CC=CC=C3C4=C5C2=C1CCN5C(=O)C4=O)OC)OC |
synonyms |
telisatin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-N-[(10S,13S,20S,21R)-3,35-dichloro-12-oxo-10-propan-2-yl-8,37,40-trioxa-4,11,22,34,39-pentazadecacyclo[27.6.1.12,5.16,9.115,19.118,21.07,20.020,24.023,28.033,36]tetraconta-1(35),2,4,6,9(39),15(38),16,18,23(28),24,26,29(36),30,32-tetradecaen-13-yl]-2-hydroxy-3-methylbutanamide](/img/structure/B1248448.png)
